Cas no 215803-78-4 (SB-277011)

SB-277011 structure

Product Name:SB-277011

CAS No:215803-78-4

MF:C₂₈H₃₀N₄O

MW:438.564006328583

CID:828789

PubChem ID:5311096

Update Time:2025-04-19

SB-277011 Chemical and Physical Properties

Names and Identifiers

- SB-277011
- N-[4-[2-(6-cyano-3,4-dihydro-1H-isoquinolin-2-yl)ethyl]cyclohexyl]quinoline-4-carboxamide
- cc-478
- CHEMBL85606
- SB 277011 Hydrochloride
- SB 277211 Hydrochloride
- SB277011
- SB-277011A
- SB-277011-A
- SureCN3099712
- SureCN3099718
- N-[trans-4-[2-(6-Cyano-3,4-dihydro-2(1H)-isoquinolinyl)ethyl]cyclohexyl]-4-quinolinecarboxamide
- SB-277011-A hydrochloride hydrate
- N-(-4-(2-(6-cyano-3,4-dihydroisoquinolin-2(1H)-yl)ethyl)cyclohexyl)quinoline-4-carboxamide
- SB-277011A;SB 277011A;SB277011A;SB 277011;SB277011
- L000710
- AKOS025147802
- PDSP1_000723
- TS-07893
- GTPL143
- PDSP2_000713
- SCHEMBL3099712
- CHW57ND47C
- NCGC00371036-02
- 4-Quinolinecarboxamide, N-(trans-4-(2-(6-cyano-3,4-dihydro-2(1H)-isoquinolinyl)ethyl)cyclohexyl)-
- 4-Quinolinecarboxamide, N-[trans-4-[2-(6-cyano-3,4-dihydro-2(1H)-isoquinolinyl)ethyl]cyclohexyl]-
- CS-0368
- SB-277,011A
- N-(trans-4-(2-(6-Cyano-3,4-dihydro-2(1H)-isoquinolinyl)ethyl)cyclohexyl)-4-quinolinecarboxamide
- C28H30N4O
- 215803-78-4
- 215803-78-4 inverted exclamation mark inverted exclamation mark
- SB-277,011-A
- SB 277211
- DA-57696
- HY-10847
- AKOS015904315
- EX-A7091A
- J-523352
- trans-N-[4-[2-(6-cyano-1,2,3,4-tetrahydroisoquinolin-2yl)ethyl]-cyclohexyl]-4-quinolininecarboxamide
- DTXSID10944188
- BDBM50167898
- trans-N-[4-[2-(6-cyano-1,2,3,4-tetrahydroisoquinolin-2yl)-ethyl]cyclo-hexyl]-4-quinolinecarboxamide
- Quinoline-4-carboxylic acid {4-[2-(6-cyano-3,4-dihydro-1H-isoquinolin-2-yl)-ethyl]-cyclohexyl}-amide
- SB 277011
- BCP21012
- SCHEMBL3099718
- N-((1r,4r)-4-(2-(6-cyano-3,4-dihydroisoquinolin-2(1H)-yl)ethyl)cyclohexyl)quinoline-4-carboxamide
- Q7388910
- SB 277011-A
- BDBM50370572
- MDL： MFCD08690601
- Inchi： 1S/C28H30N4O/c29-18-21-5-8-23-19-32(16-13-22(23)17-21)15-12-20-6-9-24(10-7-20)31-28(33)26-11-14-30-27-4-2-1-3-25(26)27/h1-5,8,11,14,17,20,24H,6-7,9-10,12-13,15-16,19H2,(H,31,33)
- InChI Key： OLWRVVHPJFLNPW-UHFFFAOYSA-N
- SMILES： O=C(C1C=CN=C2C=CC=CC=12)NC1CCC(CCN2CC3C=CC(C#N)=CC=3CC2)CC1

Computed Properties

Exact Mass: 438.2422
Monoisotopic Mass: 438.24196159g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 33
Rotatable Bond Count: 6
Complexity: 708
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 69Å²

Experimental Properties

Density: 1.23
PSA: 69.02

SB-277011 Security Information

Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

SB-277011 Pricemore >>

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